Cas no 1869476-42-5 (2-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoic acid)

2-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoic acid is a specialized organic compound featuring a benzyloxycarbonyl (Cbz) protecting group and a 5-bromothiophene moiety. This structure makes it valuable in peptide synthesis and medicinal chemistry, where the Cbz group serves as a temporary amine protector, ensuring selective reactivity during multi-step reactions. The bromothiophene subunit offers further functionalization potential via cross-coupling reactions, enabling diverse derivatization. Its carboxylic acid group enhances solubility and facilitates conjugation. This compound is particularly useful in constructing complex heterocyclic frameworks or as an intermediate in drug discovery. Its well-defined reactivity and stability under standard conditions make it a reliable choice for synthetic applications requiring precise control.
2-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoic acid structure
1869476-42-5 structure
Product Name:2-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoic acid
CAS No:1869476-42-5
MF:C15H14BrNO4S
MW:384.244962215424
CID:6528857
PubChem ID:165912164
Update Time:2025-09-28

2-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-23110630
    • 2-{[(benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoic acid
    • 1869476-42-5
    • 2-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoic acid
    • Inchi: 1S/C15H14BrNO4S/c16-13-7-11(9-22-13)6-12(14(18)19)17-15(20)21-8-10-4-2-1-3-5-10/h1-5,7,9,12H,6,8H2,(H,17,20)(H,18,19)
    • InChI Key: OBXAZQKAKMTPSH-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CS1)CC(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 382.98269g/mol
  • Monoisotopic Mass: 382.98269g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 104Ų

2-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoic acid Pricemore >>

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Additional information on 2-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoic acid

Comprehensive Overview of 2-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoic acid (CAS No. 1869476-42-5)

2-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoic acid (CAS No. 1869476-42-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated as Z-5-Bromo-Thiophene-Alanine, features a unique molecular structure combining a benzyloxycarbonyl (Z) protecting group, a 5-bromothiophene moiety, and a propanoic acid backbone. Its versatile applications span from peptide synthesis to drug discovery, making it a critical intermediate for researchers exploring targeted therapies and enzyme inhibitors.

The growing interest in heterocyclic compounds like 5-bromothiophene derivatives is driven by their role in modulating biological activity. Recent trends in AI-driven drug discovery and high-throughput screening have highlighted the importance of such building blocks. Researchers frequently search for "CAS 1869476-42-5 supplier" or "Z-protected bromothiophene amino acid applications," reflecting its demand in medicinal chemistry. The compound's electron-rich thiophene ring enhances its reactivity, enabling precise modifications for structure-activity relationship (SAR) studies.

From a synthetic perspective, 2-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoic acid is valued for its compatibility with solid-phase peptide synthesis (SPPS). Its carboxylate group allows seamless conjugation, while the Z-protecting group ensures stability during reactions. This aligns with the industry's shift toward green chemistry, as the compound's efficient synthesis minimizes waste. Discussions on platforms like ResearchGate often focus on its use in designing peptide-based therapeutics for neurodegenerative diseases, a hot topic in 2024.

Analytical characterization of CAS No. 1869476-42-5 typically involves NMR spectroscopy and mass spectrometry, with purity being a key concern for buyers. Searches for "HPLC purity of 5-bromothiophene propanoic acid" underscore the need for reliable quality control. The compound's lipophilicity and hydrogen-bonding capacity also make it a candidate for computational chemistry models, particularly in molecular docking simulations targeting GPCRs.

In conclusion, 2-{[(Benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoic acid represents a convergence of organic synthesis and biomedical innovation. Its relevance in preclinical research and alignment with sustainable chemistry trends ensure its continued prominence. For researchers, understanding its properties and applications is essential to advancing precision medicine and next-generation therapeutics.

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